Cas no 1049456-01-0 (1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine)

1-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine is a structurally complex heterocyclic compound featuring a tetrazole and piperazine core, functionalized with chlorophenyl and difluorobenzoyl moieties. Its design combines a rigid aromatic framework with flexible linker groups, making it a promising candidate for pharmaceutical and agrochemical research. The presence of electron-withdrawing substituents (chloro and difluoro) enhances its potential bioactivity, particularly in receptor binding or enzyme inhibition applications. The compound's stability and synthetic versatility further support its utility as an intermediate in medicinal chemistry. Its unique scaffold may offer advantages in modulating pharmacokinetic properties or targeting specific biological pathways.
1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine structure
1049456-01-0 structure
Product Name:1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine
CAS No:1049456-01-0
MF:C19H17ClF2N6O
MW:418.827688932419
CID:6068282
PubChem ID:30857802
Update Time:2025-06-07

1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine
    • 1049456-01-0
    • 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine
    • F5250-0229
    • AKOS024502706
    • VU0638824-1
    • [4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(3,4-difluorophenyl)methanone
    • (4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(3,4-difluorophenyl)methanone
    • Inchi: 1S/C19H17ClF2N6O/c20-14-2-4-15(5-3-14)28-18(23-24-25-28)12-26-7-9-27(10-8-26)19(29)13-1-6-16(21)17(22)11-13/h1-6,11H,7-10,12H2
    • InChI Key: VICIJTOZHYYDKW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(CN2CCN(C(C3C=CC(=C(C=3)F)F)=O)CC2)=NN=N1

Computed Properties

  • Exact Mass: 418.1120432g/mol
  • Monoisotopic Mass: 418.1120432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.2Ų

1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5250-0229-2mg
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